Cas no 840-90-4 (Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI))

Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI) structure
840-90-4 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
CAS No:840-90-4
MF:C14H18O3S
MW:266.355923175812
CID:732246
PubChem ID:289150
Update Time:2025-04-19

Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
    • 2-endo-Norbornyl p-toluenesulfonate
    • 2-endo-Norbornyl tosylate
    • NSC 150807
    • endo-2-Norbornyl tosylate
    • DTXSID80302397
    • SCHEMBL12311428
    • bicyclo[2.2.1]hept-2-yl 4-methylbenzenesulfonate
    • bicyclo[2.2.1]heptan-2-yl 4-methylbenzene-1-sulfonate
    • NSC150807
    • NSC-150807
    • 2-norbornyl tosylate
    • EN300-7219900
    • 840-90-4
    • Inchi: 1S/C14H18O3S/c1-10-2-6-13(7-3-10)18(15,16)17-14-9-11-4-5-12(14)8-11/h2-3,6-7,11-12,14H,4-5,8-9H2,1H3
    • InChI Key: WXFFQUSIUXVKSU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC2CCC1C2

Computed Properties

  • Exact Mass: 266.09766561g/mol
  • Monoisotopic Mass: 266.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 33-34 ºC
  • Refractive Index: 1.5328 (22.5 ºC)
  • Solubility: Almost insoluble (0.011 g/l) (25 º C),
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